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Analytical Method for Chlorothalonil Residue

The following validated method for chlorothalonil in agricultural commodities demonstrates the high level of

accuracy and precision that can be achieved, likely with the use of an internal standard like Chlorothalonil-

13C2 [1].

Parameter Description / Value

Analytical Technique Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) [1]

Sample Preparation Modified QuEChERS method [1]

Extraction Solvent 1% formic acid in acetonitrile [1]

Purification Dispersive Solid-Phase Extraction (d-SPE) with PSA and C18 [1]

Linearity (R²) 0.9939 - 0.997 [1]

Limit of Quantification (LOQ) 0.01 mg/kg [1]

Mean Recovery Range 79.3% - 104.1% [1]

Precision (CV) Below 17.9% for intra- and inter-day tests [1]
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The experimental workflow for this method can be summarized as follows:

Homogenized Sample

Extraction with
1% Formic Acid in Acetonitrile

Liquid-Liquid Partitioning
with QuEChERS Salts

Clean-up with
d-SPE (PSA, C18)

Analysis by GC-MS/MS

Quantification

Click to download full resolution via product page

How Chlorothalonil-13C2 is Used in Analysis

While direct performance data isn't available, the search results clarify the critical role of Chlorothalonil-

13C2 in analytical methods:

Primary Function: It is a 13C-labeled isotope of chlorothalonil, designed specifically for use as an

internal standard in quantitative analysis [2] [3].
Role in Analysis: Using a stable isotope-labeled internal standard is a best practice in techniques

like GC-MS or LC-MS. It corrects for losses during sample preparation and variations in instrument
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response, thereby significantly improving the accuracy and precision of the final result [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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